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Compound of Interest

Compound Name: Direct orange 118

Cat. No.: B12380279

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the experimental procedures and data
analysis involved in the study of Direct Orange 118 dye adsorption onto activated carbon. The
protocols outlined herein are compiled from established methodologies for similar dye
adsorption studies and are intended to serve as a detailed guide for researchers in this field.

Introduction

Direct Orange 118 (CAS No. 60202-34-8) is a synthetic azo dye widely used in the textile and
paper industries.[1][2][3] The discharge of effluents containing such dyes into water bodies is a
significant environmental concern due to their color, persistence, and potential toxicity.
Adsorption using activated carbon is a highly effective and widely used method for the removal
of dyes from aqueous solutions due to its large surface area and porous structure.[4][5]

These application notes provide a framework for investigating the equilibrium, kinetics, and
thermodynamics of Direct Orange 118 adsorption on activated carbon.

Experimental Protocols
Materials and Reagents

o Adsorbent: Activated Carbon (commercial or laboratory-prepared). For laboratory
preparation, various precursors like coconut shells, orange peels, or other agricultural waste
can be used.
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Adsorbate: Direct Orange 118 dye.

Chemicals for Activated Carbon Preparation (if applicable): Phosphoric acid (HsPOa), Zinc
chloride (ZnCl2), or other activating agents.

pH adjustment: Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) solutions (0.1 M).

Reagent Grade Water: Deionized or distilled water.

Preparation of Activated Carbon (Example using a
precursor)

Washing and Drying: The chosen precursor material (e.g., orange peels) is washed
thoroughly with distilled water to remove surface impurities and then dried in an oven at
105°C for 24 hours.

Carbonization: The dried precursor is carbonized in a muffle furnace at a specific
temperature (e.g., 500-800°C) for a set duration (e.g., 1-2 hours) in the absence of air.

Activation: The resulting char is chemically activated by impregnating it with an activating
agent (e.g., Hs3POa4 or ZnCl2) in a specific ratio (e.g., 1:1 w/w) for several hours. The
impregnated char is then heated again in the furnace under controlled conditions.

Washing and Neutralization: The activated product is washed repeatedly with hot distilled
water until the pH of the washing solution becomes neutral.

Drying and Sieving: The final activated carbon is dried in an oven at 110°C for 24 hours and
then sieved to obtain the desired particle size.

Preparation of Direct Orange 118 Stock Solution

A stock solution of Direct Orange 118 (e.g., 1000 mg/L) is prepared by accurately weighing
the required amount of dye powder and dissolving it in a known volume of distilled water.

Working solutions of desired concentrations are prepared by diluting the stock solution.

Batch Adsorption Experiments
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Batch adsorption studies are performed to investigate the effect of various parameters on the
adsorption process.

Effect of Contact Time: A fixed amount of activated carbon (e.g., 0.1 g) is added to a series of
flasks containing a fixed volume (e.g., 100 mL) of Direct Orange 118 solution of a specific
initial concentration. The flasks are agitated at a constant speed and temperature. Samples
are withdrawn at different time intervals, filtered, and the remaining dye concentration is
analyzed.

o Effect of Initial Dye Concentration: The experiment is conducted by varying the initial
concentration of the Direct Orange 118 solution while keeping the adsorbent dose, contact
time, temperature, and pH constant.

o Effect of Adsorbent Dose: The amount of activated carbon is varied while keeping the initial
dye concentration, contact time, temperature, and pH constant.

o Effect of pH: The pH of the dye solution is adjusted to different values using HCIl and NaOH
before adding the activated carbon. The adsorbent dose, initial dye concentration, contact
time, and temperature are kept constant.

Analytical Procedure

The concentration of Direct Orange 118 in the solutions before and after adsorption is
determined using a UV-Vis spectrophotometer at its maximum absorbance wavelength (Amax).
The Amax for direct orange dyes typically falls in the range of 400-500 nm. The exact Amax for
Direct Orange 118 should be determined by scanning the UV-Vis spectrum of a dilute solution
of the dye.

The amount of dye adsorbed per unit mass of activated carbon at equilibrium (ge, mg/g) and at
any time t (qt, mg/g) can be calculated using the following equations:

e ge=(Co-Ce)*V/m
e gt=(Co-Ct)*V/m

Where:
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Co is the initial dye concentration (mg/L).

Ce is the equilibrium dye concentration (mg/L).

Ct is the dye concentration at time t (mg/L).

V is the volume of the solution (L).

m is the mass of the adsorbent (g).

Data Presentation

The following tables present representative quantitative data from studies on the adsorption of
similar orange dyes on activated carbon. These values should be considered as illustrative

examples.
Isotherm Model Parameters Value )
Langmuir g_max (mg/qg) 150.8
K_L (L/mg) 0.085
R? 0.992
Freundlich K_F ((mg/g)(L/mg)™(1/n)) 184
n 2.65
R? 0.978

Caption: Representative Langmuir and Freundlich isotherm parameters for the adsorption of an
orange dye on activated carbon.

Kinetic Model Parameters (Representative Data)
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Kinetic Model Parameters Value
Pseudo-First-Order g_e (cal) (mg/g) 1125
kz (1/min) 0.023

R? 0.965

Pseudo-Second-Order g_e (cal) (mg/g) 148.2
k2 (g/mg-min) 0.0002

R? 0.998

Caption: Representative kinetic parameters for the adsorption of an orange dye on activated

carbon.
Temperature (K) AG° (kJ/mol) AH° (kJ/mol) AS° (Jimol-K)
298 -5.87 25.4 104.9
308 -6.92
318 -7.97

Caption: Representative thermodynamic parameters for the adsorption of an orange dye on
activated carbon.

Mandatory Visualizations
Experimental Workflow
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Caption: Experimental workflow for adsorption studies.

Adsorption Process Overview
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Caption: Conceptual diagram of the adsorption process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Adsorption of Direct
Orange 118 on Activated Carbon]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380279#adsorption-studies-of-direct-orange-118-
on-activated-carbon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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